Cas no 2227677-55-4 ((1S)-3-amino-1-(1H-indazol-7-yl)propan-1-ol)
(1S)-3-amino-1-(1H-indazol-7-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S)-3-amino-1-(1H-indazol-7-yl)propan-1-ol
- EN300-1727951
- 2227677-55-4
-
- Inchi: 1S/C10H13N3O/c11-5-4-9(14)8-3-1-2-7-6-12-13-10(7)8/h1-3,6,9,14H,4-5,11H2,(H,12,13)/t9-/m0/s1
- InChI Key: LVZZAARGRVACMI-VIFPVBQESA-N
- SMILES: O[C@@H](CCN)C1C=CC=C2C=NNC=12
Computed Properties
- Exact Mass: 191.105862047g/mol
- Monoisotopic Mass: 191.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 74.9Ų
(1S)-3-amino-1-(1H-indazol-7-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1727951-0.05g |
(1S)-3-amino-1-(1H-indazol-7-yl)propan-1-ol |
2227677-55-4 | 0.05g |
$1368.0 | 2023-09-20 | ||
| Enamine | EN300-1727951-0.1g |
(1S)-3-amino-1-(1H-indazol-7-yl)propan-1-ol |
2227677-55-4 | 0.1g |
$1433.0 | 2023-09-20 | ||
| Enamine | EN300-1727951-0.25g |
(1S)-3-amino-1-(1H-indazol-7-yl)propan-1-ol |
2227677-55-4 | 0.25g |
$1498.0 | 2023-09-20 | ||
| Enamine | EN300-1727951-0.5g |
(1S)-3-amino-1-(1H-indazol-7-yl)propan-1-ol |
2227677-55-4 | 0.5g |
$1563.0 | 2023-09-20 | ||
| Enamine | EN300-1727951-1.0g |
(1S)-3-amino-1-(1H-indazol-7-yl)propan-1-ol |
2227677-55-4 | 1g |
$1629.0 | 2023-06-04 | ||
| Enamine | EN300-1727951-2.5g |
(1S)-3-amino-1-(1H-indazol-7-yl)propan-1-ol |
2227677-55-4 | 2.5g |
$3191.0 | 2023-09-20 | ||
| Enamine | EN300-1727951-5.0g |
(1S)-3-amino-1-(1H-indazol-7-yl)propan-1-ol |
2227677-55-4 | 5g |
$4722.0 | 2023-06-04 | ||
| Enamine | EN300-1727951-10.0g |
(1S)-3-amino-1-(1H-indazol-7-yl)propan-1-ol |
2227677-55-4 | 10g |
$7004.0 | 2023-06-04 | ||
| Enamine | EN300-1727951-1g |
(1S)-3-amino-1-(1H-indazol-7-yl)propan-1-ol |
2227677-55-4 | 1g |
$1629.0 | 2023-09-20 | ||
| Enamine | EN300-1727951-5g |
(1S)-3-amino-1-(1H-indazol-7-yl)propan-1-ol |
2227677-55-4 | 5g |
$4722.0 | 2023-09-20 |
(1S)-3-amino-1-(1H-indazol-7-yl)propan-1-ol Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on (1S)-3-amino-1-(1H-indazol-7-yl)propan-1-ol
The Compound CAS No 2227677-55-4: (1S)-3-amino-1-(1H-indazol-7-yl)propan-1-ol
(1S)-3-amino-1-(1H-indazol-7-yl)propan-1-ol, identified by the CAS registry number 2227677-55-4, is a fascinating compound with significant potential in various fields of chemical research and application. This compound belongs to the class of amino alcohols, which are widely studied due to their versatile properties and applications in drug discovery, material science, and organic synthesis. The structure of this compound features an indazole ring system, a chiral center at the 1-position, and an amino group at the 3-position, making it a unique molecule with promising biological activity.
The indazole moiety in (1S)-3-amino... is a key structural element that contributes to its pharmacological properties. Indazole derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. Recent studies have highlighted the potential of indazole-containing compounds in the development of anticancer agents, antiviral drugs, and modulators of cellular signaling pathways. The presence of the amino group further enhances the compound's functional versatility, enabling it to participate in hydrogen bonding and other non-covalent interactions that are critical for bioactivity.
One of the most intriguing aspects of CAS No 2227677... is its stereochemistry. The (1S) configuration at the chiral center suggests that this compound may exhibit enantioselective behavior in biological systems. Stereochemistry plays a crucial role in drug design, as it can significantly influence a molecule's pharmacokinetics, efficacy, and toxicity. Recent advancements in asymmetric synthesis have made it possible to produce enantiomerically pure compounds like this one, opening new avenues for exploring their therapeutic potential.
From a synthetic perspective, the construction of (1S)-3-amino... involves a series of carefully designed reactions that highlight modern organic chemistry techniques. The synthesis typically begins with the preparation of an indazole derivative, followed by alkylation or coupling reactions to introduce the amino alcohol functionality. Researchers have employed methods such as Stille coupling, Suzuki-Miyaura coupling, and organocatalytic asymmetric synthesis to achieve high yields and excellent stereocontrol. These methods not only demonstrate the compound's accessibility but also underscore its suitability for large-scale production if required.
The biological evaluation of CAS No 2227677... has revealed promising results in several areas. In vitro studies have shown that this compound exhibits moderate to high potency against various enzyme targets, including kinases and proteases. Additionally, preliminary pharmacokinetic studies suggest favorable absorption and metabolism profiles, which are essential for drug candidates. Ongoing research is focused on understanding the mechanism of action of this compound at molecular levels and exploring its potential as a lead compound in drug discovery programs.
In terms of applications beyond medicine, (1S)-3-amino... has shown potential in materials science due to its ability to form self-assembled structures under certain conditions. This property makes it a candidate for use in nanotechnology applications such as drug delivery systems or sensors. Furthermore, its chiral nature could be exploited in asymmetric catalysis or chiral resolution processes.
The study of CAS No 2227677... also contributes to our broader understanding of amino alcohol chemistry. Amino alcohols are known for their ability to act as both nucleophiles and hydrogen bond donors/acceptors, making them valuable building blocks in organic synthesis. The insights gained from studying this specific compound could inform the design of new molecules with enhanced properties for diverse applications.
In conclusion, (1S)-3-amino..., with its unique structure and promising biological profile, represents an exciting area of research within organic chemistry and pharmacology. As ongoing studies continue to uncover its full potential, this compound has the potential to make significant contributions to both academic research and industrial applications.
2227677-55-4 ((1S)-3-amino-1-(1H-indazol-7-yl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)